Cas no 1351659-89-6 (8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane)

• Product Name: 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane
• CAS No: 1351659-89-6
• MF: C₁₁H₁₄ClNO₃S₃
• MW: 339.881758213043
• CID: 6177307
• PubChem ID: 56764689
• Update Time: 2025-06-15

8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane
• 8-[(5-chlorothiophen-2-yl)sulfonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane
• VU0532512-1
• 1351659-89-6
• F6122-0246
• 8-((5-chlorothiophen-2-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
• AKOS024532678

• Inchi： 1S/C11H14ClNO3S3/c12-9-1-2-10(18-9)19(14,15)13-5-3-11(4-6-13)16-7-8-17-11/h1-2H,3-8H2
• InChI Key： STWFLFDFNVJLCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCC2(CC1)OCCS2)(=O)=O

Computed Properties

• Exact Mass: 338.9824345g/mol
• Monoisotopic Mass: 338.9824345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro4.5decane

Introduction to 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane (CAS No. 1351659-89-6)

8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane (CAS No. 1351659-89-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse pharmacological properties and applications in drug discovery and development.

The molecular structure of 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane is characterized by a spirocyclic core, which consists of a fused ring system with a sulfur and oxygen atom bridging the rings. The presence of the chlorothiophene moiety and the sulfonyl group further enhances its chemical diversity and reactivity, making it an attractive candidate for various biological studies.

Recent research has focused on the synthesis and biological evaluation of 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step reaction sequence involving nucleophilic substitution, cyclization, and sulfonation reactions. The synthetic route was optimized to achieve high yields and purity, which are crucial for further biological testing.

The biological activities of 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane have been extensively investigated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it demonstrates selective cytotoxicity against several cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells.

The mechanism of action of 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane is currently under investigation. Initial findings suggest that it may target multiple signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to downregulate the expression of NF-kB, a key transcription factor that regulates the expression of genes involved in inflammation and cell survival. Furthermore, it may also interfere with the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell proliferation and apoptosis.

In addition to its anti-inflammatory and anti-cancer properties, 8-(5-chlorothiophen-2-yl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane has also been explored for its potential as an antiviral agent. A recent study published in Antiviral Research demonstrated that this compound exhibits inhibitory activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral mechanism is thought to involve the disruption of viral replication through the inhibition of viral RNA-dependent RNA polymerase (RdRp) activity.

The pharmacokinetic properties of 8-(5-chlorothiophen-2-y l)sulfonyl -1 -oxa -4 -thia -8 -azaspiro [ 4 . 5 ] decane have also been evaluated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In conclusion, 8-(5-chlorothiophen -2 -yl )sulfonyl -1 -oxa -4 -thia -8 -azaspiro [ 4 . 5 ] decane (CAS No . 13 5 16 59 - 89 - 6 ) represents a promising lead compound with diverse biological activities . Its unique structural features , coupled with its potent anti-inflammatory , anti-cancer , and antiviral properties , make it an attractive candidate for further preclinical and clinical evaluation . Ongoing research efforts aim to elucidate its full therapeutic potential and optimize its pharmacological profile for eventual use in human medicine .